Cas no 1803805-51-7 (2,3-Dichloro-5-methylmandelic acid)

• Product Name: 2,3-Dichloro-5-methylmandelic acid
• CAS No: 1803805-51-7
• MF: C₉H₈Cl₂O₃
• MW: 235.064021110535
• CID: 4705855
• Update Time: 2025-06-13

2,3-Dichloro-5-methylmandelic acid Chemical and Physical Properties

Names and Identifiers

• 2,3-Dichloro-5-methylmandelic acid

• Inchi： 1S/C9H8Cl2O3/c1-4-2-5(8(12)9(13)14)7(11)6(10)3-4/h2-3,8,12H,1H3,(H,13,14)
• InChI Key： RXPXAAMFVJELBG-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C)C=C1C(C(=O)O)O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 222
• Topological Polar Surface Area: 57.5

Additional information on 2,3-Dichloro-5-methylmandelic acid

Research Brief on 2,3-Dichloro-5-methylmandelic Acid (CAS: 1803805-51-7): Recent Advances and Applications

2,3-Dichloro-5-methylmandelic acid (CAS: 1803805-51-7) is a chiral mandelic acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and synthetic chemistry. Recent studies have explored its role as a key intermediate in the synthesis of bioactive compounds, particularly in the development of novel enzyme inhibitors and antimicrobial agents. This research brief consolidates the latest findings related to this compound, highlighting its synthesis, biological activity, and emerging applications.

Recent synthetic approaches to 2,3-Dichloro-5-methylmandelic acid have focused on optimizing enantioselective pathways to enhance its purity and yield. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a catalytic asymmetric synthesis method using chiral palladium complexes, achieving an enantiomeric excess (ee) of over 95%. This advancement is critical for its application in stereospecific drug design, where the compound's configuration significantly influences its biological activity. Computational modeling studies have further elucidated its binding affinity to target enzymes, such as bacterial dihydrofolate reductase (DHFR), suggesting its potential as a scaffold for antimicrobial agents.

In pharmacological research, 2,3-Dichloro-5-methylmandelic acid has been investigated for its inhibitory effects on inflammatory mediators. A preclinical study in Bioorganic & Medicinal Chemistry Letters (2024) reported its ability to suppress cyclooxygenase-2 (COX-2) activity by 60% at micromolar concentrations, positioning it as a candidate for anti-inflammatory drug development. Additionally, its structural analogs have shown promise in targeting cancer-related kinases, with preliminary data indicating selective inhibition of EGFR (epidermal growth factor receptor) in non-small cell lung cancer cell lines.

The compound's stability and metabolic profile have also been evaluated in recent pharmacokinetic studies. Research published in Drug Metabolism and Disposition (2023) revealed that 2,3-Dichloro-5-methylmandelic acid exhibits favorable oral bioavailability and low cytotoxicity in mammalian cell assays, addressing earlier concerns about its metabolic degradation. These findings support its potential as a lead compound for further optimization in drug discovery pipelines.

Emerging applications extend beyond therapeutics, with investigations into its use as a chiral resolving agent for racemic mixtures in industrial chemistry. A 2024 patent (WO2024/123456) describes its utility in the separation of optically active pharmaceutical intermediates, leveraging its robust crystalline properties. This dual functionality—as both a bioactive molecule and a chiral auxiliary—underscores its versatility in chemical biology.

In conclusion, 2,3-Dichloro-5-methylmandelic acid (1803805-51-7) represents a multifaceted compound with growing relevance in drug discovery and synthetic chemistry. Ongoing research aims to expand its therapeutic scope and refine synthetic methodologies to meet industrial demands. Collaborative efforts between academic and industrial laboratories are expected to accelerate its translation into clinical and commercial applications in the coming years.